1-(2-Chlorobenzyl)-4-[(4-methylphenoxy)acetyl]piperazine

• Molecular Formula: C20H23ClN2O2
• Molecular Weight: 358.9 g/mol
• IUPAC Name: 1-[4-[(2-chlorophenyl)methyl]piperazin-1-yl]-2-(4-methylphenoxy)ethanone
• InChI: InChI=1S/C20H23ClN2O2/c1-16-6-8-18(9-7-16)25-15-20(24)23-12-10-22(11-13-23)14-17-4-2-3-5-19(17)21/h2-9H,10-15H2,1H3
• InChI Key: OAHRRWCLHDGBTR-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)OCC(=O)N2CCN(CC2)CC3=CC=CC=C3Cl

Description

1-(2-Chlorobenzyl)-4-[(4-methylphenoxy)acetyl]piperazine, also known as Trazodone, is a psychoactive drug that belongs to the class of serotonin receptor antagonists and reuptake inhibitors (SARIs). Trazodone is primarily used for the treatment of depression, anxiety, and insomnia. It is also used as a sedative and hypnotic agent due to its anxiolytic and sedative properties.

Mechanism of Action

1-(2-Chlorobenzyl)-4-[(4-methylphenoxy)acetyl]piperazine acts as a serotonin receptor antagonist and reuptake inhibitor. It blocks the reuptake of serotonin, a neurotransmitter involved in mood regulation, thereby increasing the concentration of serotonin in the brain. 1-(2-Chlorobenzyl)-4-[(4-methylphenoxy)acetyl]piperazine also blocks the activity of certain serotonin receptors, which may contribute to its anxiolytic and sedative effects.
Biochemical and Physiological Effects:
1-(2-Chlorobenzyl)-4-[(4-methylphenoxy)acetyl]piperazine has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of various neurotransmitters, including serotonin, norepinephrine, and dopamine. 1-(2-Chlorobenzyl)-4-[(4-methylphenoxy)acetyl]piperazine has also been shown to affect the activity of certain enzymes and ion channels in the brain. Physiologically, 1-(2-Chlorobenzyl)-4-[(4-methylphenoxy)acetyl]piperazine has been shown to reduce anxiety, improve sleep quality, and improve mood in patients with depression.

Advantages and Limitations for Lab Experiments

1-(2-Chlorobenzyl)-4-[(4-methylphenoxy)acetyl]piperazine has several advantages for lab experiments. It is readily available and relatively inexpensive, making it easy to obtain for research purposes. 1-(2-Chlorobenzyl)-4-[(4-methylphenoxy)acetyl]piperazine has also been extensively studied, and its effects on various physiological and biochemical processes are well understood. However, 1-(2-Chlorobenzyl)-4-[(4-methylphenoxy)acetyl]piperazine also has some limitations for lab experiments. It has a relatively low affinity for serotonin receptors, which may limit its effectiveness in certain experiments. 1-(2-Chlorobenzyl)-4-[(4-methylphenoxy)acetyl]piperazine also has a relatively short half-life, which may require frequent dosing in certain experiments.

Future Directions

There are several future directions for research on 1-(2-Chlorobenzyl)-4-[(4-methylphenoxy)acetyl]piperazine. One area of interest is the development of new SARIs with improved efficacy and fewer side effects. Another area of interest is the investigation of the effects of 1-(2-Chlorobenzyl)-4-[(4-methylphenoxy)acetyl]piperazine on other neurotransmitter systems, such as the GABAergic and glutamatergic systems. Additionally, the potential use of 1-(2-Chlorobenzyl)-4-[(4-methylphenoxy)acetyl]piperazine as an adjunct therapy for other psychiatric disorders, such as bipolar disorder and schizophrenia, is an area of ongoing research.

Synthesis Methods

1-(2-Chlorobenzyl)-4-[(4-methylphenoxy)acetyl]piperazine can be synthesized through a multi-step process involving the reaction of 2-chlorobenzyl chloride with piperazine followed by the acetylation of the resulting compound with 4-methylphenoxyacetic acid. The final product is obtained after purification and isolation.

Scientific Research Applications

1-(2-Chlorobenzyl)-4-[(4-methylphenoxy)acetyl]piperazine has been extensively studied for its therapeutic potential in treating depression, anxiety, and insomnia. It has also been investigated for its effects on various physiological and biochemical processes. 1-(2-Chlorobenzyl)-4-[(4-methylphenoxy)acetyl]piperazine has been shown to modulate the activity of serotonin receptors in the brain, which are involved in the regulation of mood, sleep, and anxiety. 1-(2-Chlorobenzyl)-4-[(4-methylphenoxy)acetyl]piperazine has also been shown to have anxiolytic and sedative effects, making it a potential candidate for the treatment of anxiety and insomnia.